Cas no 163332-87-4 (Pentacyclo[4.2.0.02,5.03,8.04,7]octanemethanol, 4-iodo-)

Pentacyclo[4.2.0.02,5.03,8.04,7]octanemethanol, 4-iodo-, is a complex cyclic alcohol with a unique structure that offers high stability and reactivity. This compound is particularly valuable in organic synthesis due to its ability to facilitate various transformations, including substitution and elimination reactions. Its iodine substituent enhances its selectivity and reactivity, making it an ideal building block for the synthesis of complex organic molecules.

Pentacyclo[4.2.0.02,5.03,8.04,7]octanemethanol, 4-iodo- structure

163332-87-4 structure

Product Name:Pentacyclo[4.2.0.02,5.03,8.04,7]octanemethanol, 4-iodo-

CAS No:163332-87-4

MF:C₉H₉IO

MW:260.071635007858

MDL:MFCD31697788

CID:3806600

PubChem ID:12963805

Update Time:2025-07-24

Pentacyclo[4.2.0.02,5.03,8.04,7]octanemethanol, 4-iodo- Chemical and Physical Properties

Names and Identifiers

- Pentacyclo[4.2.0.02,5.03,8.04,7]octanemethanol, 4-iodo-
- (1-Iodo-cuban-4-yl)-methanol
- (4-Iodocuban-1-yl)methanol
- EN300-27780367
- G72427
- 163332-87-4
- 4-Iodocubane-1-methanol
- (8-iodocuban-1-yl)methanol
- MDL： MFCD31697788
- Inchi： 1S/C9H9IO/c10-9-5-2-6(9)4-7(9)3(5)8(2,4)1-11/h2-7,11H,1H2
- InChI Key： LQSVUABZBLCLRE-UHFFFAOYSA-N
- SMILES： IC12C3C4C1C1C2C3C14CO

Computed Properties

Exact Mass: 259.96981g/mol
Monoisotopic Mass: 259.96981g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 1
Heavy Atom Count: 11
Rotatable Bond Count: 1
Complexity: 251
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 0.9
Topological Polar Surface Area: 20.2Å²

Pentacyclo[4.2.0.02,5.03,8.04,7]octanemethanol, 4-iodo- Pricemore >>

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